Cas no 1804269-99-5 (Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1804269-99-5
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950456
• Update Time: 2025-10-29

Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)12-4-3-9(5-10(12)7-14)6-11(16)8-15/h3-5H,2,6-8H2,1H3
• InChI Key： ZBOZWQGKALFKRS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(=O)OCC)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate

Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804269-99-5)

Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate, with the CAS number 1804269-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes both bromomethyl and chloroalkyl substituents. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural composition of Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate consists of a benzoic acid backbone esterified with an ethyl group at the carboxyl position. The benzene ring is further modified by a bromomethyl group at the 2-position and a 3-chloro-2-oxopropyl side chain at the 4-position. This unique arrangement of substituents imparts distinct reactivity and potential biological activity, making it a valuable building block for drug discovery and molecular pharmacology.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives due to their diverse biological effects. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The bromomethyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, facilitating further derivatization and functionalization of the molecule.

The 3-chloro-2-oxopropyl moiety adds another layer of complexity to Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate, enabling interactions with specific biological targets. Research has shown that such substituents can enhance binding affinity and selectivity when incorporated into drug molecules. For instance, studies on related benzoate derivatives have demonstrated potential applications in the treatment of neurological disorders, where precise molecular interactions are crucial for therapeutic efficacy.

One of the most compelling aspects of Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate is its role as a key intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have utilized this molecule to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases. The bromomethyl group serves as a reactive handle for introducing additional functional groups via cross-coupling reactions, while the ethyl ester moiety can be hydrolyzed to yield a free carboxylic acid group for further derivatization.

The chemical synthesis of Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate involves multi-step organic transformations, including bromination, esterification, and alkylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications, where impurities can significantly impact biological activity and safety.

In terms of biological activity, preliminary studies on Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate have revealed promising results in vitro. The compound has shown potential inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Additionally, its structural features may contribute to interactions with nuclear receptors involved in gene regulation, offering avenues for therapeutic intervention in metabolic diseases.

The benzoate core is well-documented for its pharmacological properties across various therapeutic areas. Derivatives of benzoic acid have been used in medications targeting pain relief, anticonvulsants, and even antimicrobial agents. By modifying the substituents on the benzene ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds. Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate represents an innovative approach to leveraging these structural advantages for new drug development.

The synthesis and application of Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate also highlight the importance of green chemistry principles in pharmaceutical manufacturing. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and flow chemistry are being explored to enhance efficiency and sustainability in producing this compound.

In conclusion, Ethyl 2-(bromomethyl)-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804269-99-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse biological activities and synthetic utility, making it a valuable asset for drug discovery programs. As research continues to uncover new applications for benzoate derivatives, compounds like this one will play a crucial role in developing innovative treatments for human diseases.